Cas no 1092346-60-5 (4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid)

• Product Name: 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid
• CAS No: 1092346-60-5
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 1188464
• PubChem ID: 30772742
• Update Time: 2025-07-02

4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,6-bis(trifluoromethyl)pyridine-2-carboxylic Acid
• 4,6-bis(trifluoromethyl)-2-pyridinecarboxylic acid
• MolPort-009-194-368
• AKOS015993878
• AB64087
• BA-0802
• MCULE-8075339310
• 4,6-BIS(TRIFLUOROMETHYL)PICOLINIC ACID
• 4,6-BIS-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLIC ACID
• 4,6-bis(trifluoromethyl)-2-pyridinecarboxylic acid; MolPort-009-194-368; AKOS015993878; AB64087; BA-0802; MCULE-8075339310; 4,6-BIS(TRIFLUOROMETHYL)PICOLINIC ACID; 4,6-BIS-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLIC ACID;
• SCHEMBL12097960
• MFCD11501727
• DB-184269
• CS-0339445
• F81828
• 4,6-BIS(TRIFLUOROMETHYL)PICOLINICACID
• 1092346-60-5
• 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid

• Inchi： 1S/C8H3F6NO2/c9-7(10,11)3-1-4(6(16)17)15-5(2-3)8(12,13)14/h1-2H,(H,16,17)
• InChI Key： VZBWSFCHRAYUMY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 259.00679731g/mol
• Monoisotopic Mass: 259.00679731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 246.6±40.0 °C at 760 mmHg
• Flash Point: 102.9±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid

Comprehensive Overview of 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid (CAS No. 1092346-60-5)

4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid (CAS No. 1092346-60-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl groups and carboxylic acid functionality, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring two electron-withdrawing trifluoromethyl groups, enhances its reactivity and makes it a valuable intermediate in modern organic chemistry.

The growing demand for fluorinated compounds in drug discovery and material science has positioned 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid as a compound of interest. Researchers frequently explore its applications in developing small-molecule inhibitors, ligands for catalysis, and functionalized polymers. Its CAS No. 1092346-60-5 is often searched in scientific databases, reflecting its relevance in cutting-edge studies. The compound's stability under various conditions and its compatibility with diverse reaction mechanisms further contribute to its utility.

In recent years, the rise of green chemistry and sustainable synthesis has influenced how 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid is utilized. Scientists are increasingly focused on optimizing its production to minimize environmental impact while maintaining high yields. Questions like "How to synthesize 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid efficiently?" or "What are the latest applications of fluorinated pyridines?" are commonly encountered in academic and industrial forums, highlighting the compound's evolving role.

Another area of interest is the compound's potential in medicinal chemistry. The trifluoromethyl groups in 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid are known to improve metabolic stability and bioavailability, making it a candidate for designing next-generation therapeutics. Its incorporation into drug scaffolds has been explored for targeting diseases such as cancer and inflammatory disorders, aligning with the current focus on precision medicine.

From a commercial perspective, 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid is supplied by several specialty chemical manufacturers, often under stringent quality control measures. Researchers and procurement specialists frequently search for "high-purity 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid suppliers" or "CAS 1092346-60-5 pricing trends", underscoring its economic significance. The compound's niche applications ensure its steady demand in both academic and industrial settings.

In summary, 4,6-Bis(trifluoromethyl)-2-pyridinecarboxylic Acid (CAS No. 1092346-60-5) stands out as a versatile and high-value chemical entity. Its structural features, combined with its broad applicability in pharmaceuticals, agrochemicals, and advanced materials, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.